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Compound of Interest

Compound Name: Dibromodifluoromethane

Cat. No.: B1204443

For researchers and scientists engaged in the critical work of drug development, the
responsible management of chemical waste is paramount to ensuring a safe and compliant
laboratory environment. Dibromodifluoromethane (CBrzFz), a colorless, non-flammable liquid
also known as Halon 1202, requires meticulous handling and disposal due to its potential
health hazards and significant environmental impact as an ozone-depleting substance.[1][2]
This guide provides essential, step-by-step procedures for the proper disposal of
dibromodifluoromethane, fostering a culture of safety and environmental stewardship within
your laboratory.

Immediate Safety and Hazard Information

Understanding the intrinsic properties and hazards of dibromodifluoromethane is the
foundational step in its safe management. It is classified as a hazardous substance that can
cause skin, eye, and respiratory irritation. Furthermore, its detrimental effect on the upper
atmosphere necessitates stringent disposal protocols to prevent its release.[1]

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative safety and physical
property data for dibromodifluoromethane.
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Property Value

Molecular Formula CBrzF2

Molar Mass 209.82 g/mol [2]

Boiling Point 22-23 °C (71.6-73.4 °F)[3]

Melting Point -141 to -142 °C (-221.8 to -223.6 °F)[3]
Density 2.297 g/mL at 25 °C (77 °F)[3]

Vapor Pressure 12.79 psi at 20 °C (68 °F)[3]
Occupational Exposure Limit (NIOSH REL) TWA 100 ppm (860 mg/m3)[4]

Immediately Dangerous to Life or Health (IDLH) 2000 ppm[2]

Step-by-Step Disposal Protocol

The recommended and primary method for the disposal of dibromodifluoromethane is
through a licensed and qualified hazardous waste management company.[5] Direct disposal
into the environment is strictly prohibited.

1. Waste Collection and Containment:

o Segregation: Collect dibromodifluoromethane waste in a dedicated, properly labeled, and
compatible container. Avoid mixing it with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) department.

o Container Integrity: Ensure the waste container is in good condition, free from leaks or
damage, and is kept tightly closed when not in use. If the original container is used, ensure it
is properly sealed.

2. Labeling and Storage:

o Clear Identification: The waste container must be clearly labeled with "Hazardous Waste,"
the chemical name "Dibromodifluoromethane,” and the appropriate hazard pictograms
(e.g., irritant, environmental hazard).[5]
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e Secure Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
direct sunlight and incompatible materials.[1] The storage area should be designated for
hazardous waste.

3. Spill Management:
 In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[1]

o For small spills, absorb the liquid with a non-combustible absorbent material such as sand or
diatomite.[6][7]

o Collect the contaminated absorbent material into a suitable, closed container for disposal as
hazardous waste.[1][6]

¢ Do not allow the spilled material to enter drains or waterways.[4]
4. Arranging for Professional Disposal:

o Contact EHS: Notify your institution's EHS department or designated safety officer to arrange
for the pickup and disposal of the dibromodifluoromethane waste.

e Licensed Vendor: The waste will be handled by a licensed hazardous waste disposal vendor
who will ensure its proper treatment and disposal in accordance with local and national
regulations.[5] Disposal may involve methods such as incineration in a facility equipped with
afterburners and scrubbers to neutralize hazardous decomposition products.[8]

5. Empty Container Disposal:

o Empty containers that previously held dibromodifluoromethane must also be treated as
hazardous waste.

» Follow your institution's procedures for the disposal of empty hazardous material containers,
which may involve triple-rinsing with a suitable solvent. The rinsate must be collected and
disposed of as hazardous waste.[5]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of
dibromodifluoromethane.
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Caption: Logical workflow for the proper disposal of dibromodifluoromethane.

By adhering to these procedures, you contribute to a safer laboratory environment and
minimize the environmental footprint of your research. Always consult your institution's specific
safety protocols and the Safety Data Sheet (SDS) for dibromodifluoromethane for the most
comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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